Cas no 1203142-81-7 (N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide
• CAS No: 1203142-81-7
• MF: C₁₀H₇F₃N₂OS
• MW: 260.23558
• CID: 850197
• Update Time: 2025-06-13

N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(2,2,2-trifluoroethyl)-
• N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1203142-81-7)

N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1203142-81-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoroethyl group enhances its metabolic stability and lipophilicity, making it a promising candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide has surged, driven by their applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutics targeting neurological disorders, inflammation, and infectious diseases. The compound's CAS No. 1203142-81-7 is frequently searched in scientific databases, reflecting its growing relevance in cutting-edge research.

From a synthetic chemistry perspective, N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide is synthesized through a multi-step process involving the condensation of 1,3-benzothiazole-2-carboxylic acid with 2,2,2-trifluoroethylamine. This reaction is typically catalyzed by coupling agents such as EDC or HOBt, ensuring high yield and purity. The compound's structural characterization is confirmed using advanced analytical techniques like NMR, HPLC, and mass spectrometry.

The benzothiazole core of this compound is a key motif in many FDA-approved drugs, underscoring its pharmacological significance. Recent studies have explored its potential as a kinase inhibitor or GPCR modulator, aligning with the current trend of targeting these pathways in drug development. Additionally, its trifluoroethyl moiety contributes to improved blood-brain barrier permeability, a critical factor in CNS drug design.

Beyond pharmaceuticals, N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1203142-81-7) has applications in material science, particularly in the development of fluorescent probes and organic electronic materials. Its electron-withdrawing properties make it suitable for designing OLEDs and sensors, addressing the growing demand for advanced functional materials.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis methods to reduce waste and energy consumption during production. This aligns with global efforts to promote eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

In summary, N-(2,2,2-trifluoroethyl)-1,3-benzothiazole-2-carboxamide (CAS No. 1203142-81-7) represents a versatile compound with broad applications in drug discovery, material science, and green chemistry. Its unique structural attributes and growing research interest position it as a valuable asset in modern scientific exploration.